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Compound of Interest

Compound Name: 1-Naphthaleneacetic Acid

Cat. No.: B15576346

Application Note

1-Naphthaleneacetic acid (NAA) is a synthetic auxin, a class of plant hormones that plays a
critical role in regulating plant growth and development. It is widely utilized in plant tissue
culture and agricultural applications to promote adventitious root formation, prevent premature
fruit drop, and stimulate cell division and elongation.[1][2][3] This document provides a detailed
protocol for the preparation of a 1 mg/mL NAA stock solution, a common concentration for use
in research and drug development involving plant systems.

NAA is a colorless solid that is soluble in organic solvents and features a carboxymethyl group
linked to the "1-position" of naphthalene.[4] For it to be effective, it is typically applied in
concentrations ranging from 20-100 pg/mL.[4]

Due to its poor solubility in water, NAA is typically dissolved in a small amount of a suitable
organic solvent, such as ethanol or 1N NaOH, before being diluted to the final concentration
with distilled water. The resulting stock solution can be stored for future use, providing a
convenient and readily available source of this plant growth regulator. Adherence to proper
safety protocols is crucial when handling NAA and its solutions, as it can cause skin and eye
irritation.[5][6]

Data Presentation

The following tables summarize the key quantitative data for the preparation of a 1-
Naphthaleneacetic acid stock solution.
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Table 1: Properties of 1-Naphthaleneacetic Acid

Property

Value

Molecular Formula

C12H1002

Molecular Weight 186.21 g/mol [7]
Appearance White to light yellow crystalline solid[2]
Melting Point 134.5-135.5 °C[7]

Table 2: Solubility of 1-Naphthaleneacetic Acid

Solvent Solubility

Water 0.42 g/L (at 20 °C)[7]
Ethanol Slightly soluble[7]
Acetone 50 mg/mL[8]
Chloroform Very soluble[7]

Ethyl ether Very soluble[7]
DMSO 37 mg/mL[9]

1N NaOH Soluble

Table 3: Recommended Storage Conditions for NAA Stock Solution

Storage Condition

Duration

2-8°C, protected from light

Several weeks to 3 years[10][11]

-20°C

1 year[12]

-80°C

2 years[12]

Experimental Protocol
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This protocol details the steps for preparing a 1 mg/mL stock solution of 1-Naphthaleneacetic
acid.

Materials:

1-Naphthaleneacetic acid (NAA) powder

o Ethanol (95%) or 1N Sodium Hydroxide (NaOH)

o Distilled or deionized water

e 100 mL volumetric flask

e Magnetic stirrer and stir bar

» Weighing paper or boat

e Spatula

e Analytical balance

e 0.22 um syringe filter (for sterilization)

 Sterile storage bottle

Procedure:

» Weighing NAA: Accurately weigh 100 mg of NAA powder using an analytical balance.

e Dissolving NAA:

o Method A (Using Ethanol): Transfer the weighed NAA to a 100 mL volumetric flask. Add a
small volume (e.g., 2-5 mL) of 95% ethanol to dissolve the powder completely.[13] Gentle
warming or stirring may be required.

o Method B (Using NaOH): Transfer the weighed NAA to a 100 mL volumetric flask. Add a
small volume of 1N NaOH to dissolve the powder.
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« Dilution: Once the NAA s fully dissolved, slowly add distilled or deionized water to the
volumetric flask while stirring continuously to prevent precipitation.[10] Bring the final volume
to 100 mL.

 Sterilization (Optional): For applications requiring a sterile solution, such as plant tissue
culture, sterilize the NAA stock solution by passing it through a 0.22 um syringe filter into a
sterile storage bottle.[10]

o Storage: Store the stock solution in a refrigerator at 2-8°C and protected from light.[10][11]
For longer-term storage, the solution can be stored at -20°C or -80°C.[12]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[14]

Handle NAA powder in a well-ventilated area or a fume hood to avoid inhalation.[14]

Avoid contact with skin and eyes. In case of contact, flush the affected area with plenty of
water.[14]

Wash hands thoroughly after handling.[15]

Visualizations

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Protocol_for_the_Application_of_Naphthaleneacetamide_Methyl_Ester_in_Plant_Tissue_Culture.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Application_of_Naphthaleneacetamide_Methyl_Ester_in_Plant_Tissue_Culture.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Application_of_Naphthaleneacetamide_Methyl_Ester_in_Plant_Tissue_Culture.pdf
https://www.bio-world.com/all-buffers-and-reagents-az/alphanaphthaleneacetic-acid-solution-1mgml-sterile-p-40120102
https://www.medchemexpress.com/1-Naphthaleneacetic-acid.html
https://pim-resources.coleparmer.com/sds/45984.pdf
https://pim-resources.coleparmer.com/sds/45984.pdf
https://pim-resources.coleparmer.com/sds/45984.pdf
https://www.chemicalbook.com/msds/1-naphthaleneacetic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Preparing 1-Naphthaleneacetic Acid (NAA) Stock Solution
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Caption: Workflow for NAA Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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